6-(2-Aminophenoxy)-1,2-benzothiazol-3-amine dihydrochloride

• IUPAC Name: 6-(2-aminophenoxy)-1,2-benzothiazol-3-amine;dihydrochloride
• InChI: InChI=1S/C13H11N3OS.2ClH/c14-10-3-1-2-4-11(10)17-8-5-6-9-12(7-8)18-16-13(9)15;;/h1-7H,14H2,(H2,15,16);2*1H
• InChI Key: SMTKPLISDFNJDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)OC2=CC3=C(C=C2)C(=NS3)N.Cl.Cl
• Molecular Formula: C13H13Cl2N3OS
• Molecular Weight: 330.2 g/mol
• CAS RN: 613263-00-6

Description

6-(2-Aminophenoxy)-1,2-benzothiazol-3-amine dihydrochloride, also known as M-62812, is a compound with the molecular formula C13H11N3OS.2ClH and a molecular weight of 330.233. It is a TLR4 inhibitor, which means it inhibits the Toll-like receptor 4. This receptor plays a crucial role in pathogen recognition and activation of innate immunity.

Molecular Structure Analysis

The molecular structure of 6-(2-Aminophenoxy)-1,2-benzothiazol-3-amine dihydrochloride is characterized by its stereochemistry, which is achiral. The compound belongs to the space group P21/a with cell parameters a = 8.9857(6), b = 25.0353(17), c = 12.6979(9)Å. The β intermolecular N–H·O hydrogen bonds are dominantly effective in stabilizing the crystal structure.

Chemical Reactions Analysis

While specific chemical reactions involving 6-(2-Aminophenoxy)-1,2-benzothiazol-3-amine dihydrochloride are not detailed in the retrieved sources, similar compounds have been studied. For example, 6-amino-7-chloro-2-(2-hydroxyphenyl)-2H-benzotriazole-4-carboxylic acid and its analogs containing chlorine and nitro groups in the phenyl fragment have been synthesized, and the special features of reduction and acetylation reactions with the obtained compounds have been studied.

Scientific Research Applications

• Antioxidant Activity of Synthetic Polymers of Phenolic Compounds

  • Field : Polymer Science and Biochemistry
  • Application : Phenolic compounds, which may include derivatives of “6-(2-Aminophenoxy)-1,2-benzothiazol-3-amine dihydrochloride”, have been evaluated for their antioxidant activity. These compounds have been used in the development of potent antioxidants.
  • Method : The synthesis of polymeric phenols has been explored as an environmentally friendly and safer approach. Enzyme catalyzed synthesis is one such method.
  • Results : Polymeric phenols have shown potent antioxidant properties and increased stability in aqueous systems.

• Synthesis and Pharmacological Activities of Phenoxy Acetamide Derivatives

  • Field : Medicinal Chemistry
  • Application : Phenoxy acetamide and its derivatives, which may include “6-(2-Aminophenoxy)-1,2-benzothiazol-3-amine dihydrochloride”, have been synthesized for potential therapeutic applications.
  • Method : The synthesis involves the use of substituted phenols and chloro acetic acid in the presence of acetone and anhydrous potassium carbonate.
  • Results : The synthesized compounds have shown promising pharmacological activities.

• Development of Black-and-White Photographs

  • Field : Photography and Chemical Engineering
  • Application : 2-Aminophenol, a compound similar to “6-(2-Aminophenoxy)-1,2-benzothiazol-3-amine dihydrochloride”, is used as a reducing agent in the development of black-and-white photographs.
  • Method : The compound is used in the photographic developer solution, where it reduces the silver halides in the film to metallic silver, creating the dark areas of a negative.
  • Results : The use of 2-Aminophenol results in high-quality black-and-white photographs.

• Synthesis of Dyes and Heterocyclic Compounds

  • Field : Organic Chemistry and Dye Technology
  • Application : 2-Aminophenol is a useful reagent for the synthesis of dyes and heterocyclic compounds. It can be used to yield metal-complex dyes when diazotized and coupled to a phenol, naphthol, or other aromatic or resonant dye species.
  • Method : The synthesis involves the reaction of 2-Aminophenol with other compounds under specific conditions.
  • Results : The synthesized dyes have various applications in industries such as textiles, plastics, and printing.

• Synthesis of Heterocyclic Compounds

  • Field : Organic Chemistry
  • Application : 2-Aminophenol, a compound similar to “6-(2-Aminophenoxy)-1,2-benzothiazol-3-amine dihydrochloride”, is a useful reagent for the synthesis of heterocyclic compounds.
  • Method : The synthesis involves the reaction of 2-Aminophenol with other compounds under specific conditions.
  • Results : The synthesized heterocyclic compounds have various applications in industries such as pharmaceuticals and agrochemicals.

• Synthesis of Metal-Complex Dyes

  • Field : Dye Technology
  • Application : 2-Aminophenol is particularly useful in yielding metal-complex dyes when diazotized and coupled to a phenol, naphthol, or other aromatic or resonant dye species.
  • Method : The synthesis involves the reaction of 2-Aminophenol with other compounds under specific conditions.
  • Results : The synthesized metal-complex dyes using copper or chromium are commonly used for producing dull colors.